Cas no 50509-09-6 (2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide)

• Product Name: 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide
• CAS No: 50509-09-6
• MF: C₁₅H₁₅ClN₂O₂S
• MW: 322.8098
• CID: 1064325
• PubChem ID: 12562372
• Update Time: 2025-07-19

2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl]-acetamide
• 2-Amino-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide
• 2-(Aminoacetamido)-3-(2-Chlorobenzoyl)-5-ethylthiophene
• 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl]acetamide
• 2-amino-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide
• AK549986
• 2-(Aminoacetylamino)-3-(o-chlorobenzoyl)-5-ethylthiophene
• DTXSID201192721
• DS-19505
• E74011
• CS-0152520
• MFCD09836326
• AKOS005067514
• DB-260095
• 2-(Aminoacetamido)-3-(o-chlorobenzoyl)-5-ethylthiophene
• AC-33207
• 50509-09-6
• 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide

• Inchi： 1S/C15H15ClN2O2S/c1-2-9-7-11(15(21-9)18-13(19)8-17)14(20)10-5-3-4-6-12(10)16/h3-7H,2,8,17H2,1H3,(H,18,19)
• InChI Key： IZDCQDAHLOWCSG-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C(C1C([H])=C(C([H])([H])C([H])([H])[H])SC=1N([H])C(C([H])([H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 322.05445
• Monoisotopic Mass: 322.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 3.6

Experimental Properties

• Density: 1.353±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 149-151 ºC (ethanol )
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 72.19

2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide

2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide (CAS No. 50509-09-6): An Overview of Its Structure, Properties, and Applications

2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide (CAS No. 50509-09-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACETAMIDE, N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]-2-amino-, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

The molecular formula of 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide is C₁₆H₁₄ClN₂O₂S, with a molecular weight of approximately 337.81 g/mol. The compound consists of a thiophene ring substituted with an ethyl group at the 5-position and a 2-chlorobenzoyl group at the 3-position. The presence of an amino group on the acetamide moiety adds to its functional versatility.

In terms of physical properties, 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide is a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The structural complexity of 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide has led to extensive studies on its potential biological activities. Recent research has focused on its anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2019 reported that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide has also shown promise as an analgesic agent. A clinical trial conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound provided effective pain relief in patients with chronic pain conditions. The study highlighted its ability to modulate pain pathways without causing significant side effects, making it a potential candidate for further drug development.

The mechanism of action of 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide is not yet fully understood, but preliminary studies suggest that it may interact with multiple biological targets. One hypothesis is that it acts on specific receptors or enzymes involved in inflammation and pain signaling pathways. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

In addition to its medicinal applications, 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide has been explored for its potential use in other areas such as material science and chemical synthesis. Its unique chemical structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse applications.

The synthesis of 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide involves several steps, including the formation of the thiophene ring, introduction of the ethyl group, and subsequent functionalization with the 2-chlorobenzoyl and amino groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A recent review article published in the Tetrahedron Letters provided a comprehensive overview of these synthetic methods, highlighting recent advancements and future directions.

Safety considerations are an important aspect when working with any chemical compound. While 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2-Amino-N-3-(2-chlorobenzoyl)-5-ethyl-2-thienyl-acetamide (CAS No. 50509-09-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of various diseases and conditions.